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For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-3903 is a potent and selective allosteric activator of AMP-activated protein kinase (AMPK),

a central regulator of cellular energy homeostasis.[1][2] AMPK activation can influence a variety

of downstream signaling pathways, making MK-3903 a valuable tool for research in

metabolism, oncology, and cellular stress responses. These application notes provide detailed

protocols for the treatment of cultured cells with MK-3903 and for the analysis of its effects on

key cellular processes.

Mechanism of Action
MK-3903 is a direct activator of AMPK, with a reported EC50 of 8 nM for the α1β1γ1 subunit.[1]

It activates 10 of the 12 pAMPK complexes with EC50 values in the range of 8-40 nM.[1][2]

Activation of AMPK by MK-3903 leads to the phosphorylation of downstream targets, which in

turn modulates various cellular processes including glucose uptake, fatty acid oxidation, and

protein synthesis, while inhibiting anabolic pathways like lipogenesis.

Signaling Pathway
The activation of AMPK by MK-3903 initiates a signaling cascade that impacts cell growth,

proliferation, and survival. A simplified representation of this pathway is shown below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b609089?utm_src=pdf-interest
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.selleckchem.com/products/mk-3903.html
https://www.medchemexpress.com/MK-3903.html
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.selleckchem.com/products/mk-3903.html
https://www.selleckchem.com/products/mk-3903.html
https://www.medchemexpress.com/MK-3903.html
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/product/b609089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MK-3903

AMPK

Activates

mTORC1

Inhibits

Lipid Synthesis

Promotes

Protein Synthesis

Promotes

Autophagy

Inhibits

Cell Growth &
Proliferation

Promotes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed Cells

Incubate (adherence)

Prepare MK-3903 dilutions

Treat cells with MK-3903
and vehicle control

Incubate (treatment period)

Downstream Analysis

 

Cell Lysis & Protein
Quantification

SDS-PAGE

Protein Transfer
(to PVDF membrane)

Blocking

Primary Antibody
Incubation

Secondary Antibody
Incubation

Detection (ECL)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b609089?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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